Cas no 1227604-38-7 (3-Chloro-2-(4-fluorophenyl)pyridine-4-methanol)

• Product Name: 3-Chloro-2-(4-fluorophenyl)pyridine-4-methanol
• CAS No: 1227604-38-7
• MF: C₁₂H₉ClFNO
• MW: 237.657365560532
• CID: 4914506
• Update Time: 2025-06-26

3-Chloro-2-(4-fluorophenyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(4-fluorophenyl)pyridine-4-methanol

• Inchi： 1S/C12H9ClFNO/c13-11-9(7-16)5-6-15-12(11)8-1-3-10(14)4-2-8/h1-6,16H,7H2
• InChI Key： HMSVYRQUNBDHBL-UHFFFAOYSA-N
• SMILES： ClC1=C(CO)C=CN=C1C1C=CC(=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 221
• XLogP3: 2.4
• Topological Polar Surface Area: 33.1

Additional information on 3-Chloro-2-(4-fluorophenyl)pyridine-4-methanol

Introduction to 3-Chloro-2-(4-fluorophenyl)pyridine-4-methanol (CAS No: 1227604-38-7) and Its Emerging Applications in Chemical Biology

3-Chloro-2-(4-fluorophenyl)pyridine-4-methanol, identified by its CAS number 1227604-38-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse pharmacological applications. The presence of both chloro and fluoro substituents in its molecular framework enhances its reactivity and makes it a valuable scaffold for medicinal chemistry research.

The structural motif of 3-Chloro-2-(4-fluorophenyl)pyridine-4-methanol consists of a pyridine ring substituted at the 3-position with a chlorine atom, at the 2-position with a 4-fluorophenyl group, and at the 4-position with a hydroxymethyl group. This particular arrangement of functional groups imparts distinct chemical and biological properties, making it an attractive candidate for further exploration in drug discovery and development. The fluorine atom, in particular, is known to influence metabolic stability, binding affinity, and overall pharmacokinetic profiles of molecules, which are critical factors in pharmaceutical design.

In recent years, there has been a surge in research focused on developing novel compounds with potential therapeutic applications. 3-Chloro-2-(4-fluorophenyl)pyridine-4-methanol has emerged as a compound of interest due to its ability to interact with various biological targets. Preliminary studies have suggested that this molecule may exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory and neurodegenerative diseases. The hydroxymethyl group at the 4-position provides a site for further derivatization, allowing researchers to fine-tune its biological activity by introducing additional functional groups or modifying existing ones.

The fluorophenyl moiety in 3-Chloro-2-(4-fluorophenyl)pyridine-4-methanol is particularly noteworthy, as fluorinated aromatic compounds have been extensively studied for their role in enhancing drug efficacy and bioavailability. The electron-withdrawing nature of the fluorine atom can modulate electronic properties, influencing both the compound's solubility and its interaction with biological targets. This feature makes it a promising candidate for designing molecules with improved pharmacological properties.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to more efficiently explore the potential of 3-Chloro-2-(4-fluorophenyl)pyridine-4-methanol. These technologies allow for rapid virtual screening of compounds against large databases of biological targets, facilitating the identification of lead candidates for further experimental validation. Moreover, synthetic methodologies have been refined to enable scalable production of this compound, making it more accessible for industrial applications.

The chloro substituent at the 3-position of the pyridine ring plays a crucial role in determining the compound's reactivity. Chloro groups are commonly used in medicinal chemistry due to their ability to participate in various chemical transformations, such as nucleophilic substitution reactions, which can be exploited to synthesize more complex derivatives. This versatility makes 3-Chloro-2-(4-fluorophenyl)pyridine-4-methanol a valuable building block for designing novel therapeutic agents.

In conclusion, 3-Chloro-2-(4-fluorophenyl)pyridine-4-methanol (CAS No: 1227604-38-7) represents an intriguing compound with significant potential in chemical biology and drug discovery. Its unique structural features, combined with its ability to interact with various biological targets, make it a promising candidate for further exploration. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative therapeutic strategies.